4-(1H-pyrazol-1-yl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)benzenesulfonamide

• IUPAC Name: N-[oxan-4-yl(pyridin-3-yl)methyl]-4-pyrazol-1-ylbenzenesulfonamide
• InChI: InChI=1S/C20H22N4O3S/c25-28(26,19-6-4-18(5-7-19)24-12-2-11-22-24)23-20(16-8-13-27-14-9-16)17-3-1-10-21-15-17/h1-7,10-12,15-16,20,23H,8-9,13-14H2
• InChI Key: VHCYHJKGOXDDHR-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(C2=CN=CC=C2)NS(=O)(=O)C3=CC=C(C=C3)N4C=CC=N4
• Molecular Formula: C20H22N4O3S
• Molecular Weight: 398.5 g/mol

Description

4-(1H-pyrazol-1-yl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H22N4O3S and its molecular weight is 398.48. The purity is usually 95%.
BenchChem offers high-quality 4-(1H-pyrazol-1-yl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(1H-pyrazol-1-yl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

The synthesis and evaluation of novel N-(guanidinyl)benzenesulfonamides, bearing pyrazole and pyridine moieties, have shown promising anticancer activity against human tumor breast cell lines (MCF7). These compounds exhibited IC50 values indicating substantial potency, highlighting the potential of sulfonamide derivatives in cancer therapy (Ghorab, El-Gazzar, & Alsaid, 2014).

Antimicrobial and Antifungal Properties

A library of pyrazolo[3,4-b]pyridines bearing benzenesulfonamide moiety has been synthesized and evaluated for its in vitro antibacterial and antifungal activities. These compounds demonstrated significant efficacy against pathogenic bacterial strains and fungal yeasts, underscoring the antimicrobial potential of sulfonamide derivatives (Chandak, Kumar, Kumar, Sharma, Aneja, & Sharma, 2013).

Anti-inflammatory and Analgesic Activities

Celecoxib derivatives synthesized from sulfonamide compounds have shown notable anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain. This research suggests the therapeutic potential of sulfonamide derivatives in treating inflammation and pain (Küçükgüzel, Coskun, Aydin, Aktay, Gürsoy, Çevik, Özakpinar, Özsavcı, Şener, Kaushik-Basu, Basu, & Talele, 2013).

Herbicidal Activity

N-(2-pyrazolin-1-ylformyl) benzenesulfonamides have been identified as a new group of compounds with herbicidal activity, particularly showing post-emergence activity on dicotyledonous weed species. This suggests their utility in agricultural applications to manage weed growth (Eussen, Thus, Wellinga, & Stork, 1990).

Antimalarial Activity

Pyrazolopyridine-sulfonamide derivatives have been synthesized and assayed against Plasmodium falciparum, demonstrating significant in vitro activity against the chloroquine-resistant clone W2. This highlights the potential for developing new antimalarial treatments to address the challenge of drug resistance (Silva, Bernardino, Ferreira, Rogério, Carvalho, Boechat, & Pinheiro, 2016).